Palmitoleic acid-13C16

• CAS: 2483735-57-3
• Molecular Formula: C16H30O2
• Molecular Weight: 270.29 g/mol
• InChI: InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h7-8H,2-6,9-15H2,1H3,(H,17,18)/b8-7-/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1,15+1,16+1
• InChIKey: SECPZKHBENQXJG-TXLJUQNKSA-N

Palmitoleic acid-13C16 Specifications

Palmitoleic acid-13C16 (CAS 2483735-57-3), also designated as (9Z)-(¹³C₁₆)-9-hexadecenoic acid or U-¹³C₁₆-palmitoleic acid, is a uniformly ¹³C-labeled stable isotope analog of palmitoleic acid (C16:1, n-7), a monounsaturated omega-7 fatty acid . The compound bears a ¹³C substitution at all 16 carbon positions, yielding a molecular formula of ¹³C₁₆H₃₀O₂ with a molecular weight of 270.29 Da (isotopic enrichment typically ≥98–99 atom% ¹³C) . As a stable isotope-labeled internal standard and metabolic tracer, palmitoleic acid-13C16 is employed in quantitative lipidomics and metabolic flux analysis via isotope dilution mass spectrometry (ID-MS), enabling precise absolute quantification and metabolic tracing of palmitoleic acid and its downstream lipid species in complex biological matrices without interference from endogenous unlabeled analytes .

Label Uniform 13C16 (all carbons labeled)

Role ISTD / tracer for MS-based quantification

Co-elution Co-elutes with unlabeled palmitoleic acid

Palmitoleic acid-13C16: Substitution Limitations

In quantitative mass spectrometry workflows, generic substitution of palmitoleic acid-13C16 with unlabeled palmitoleic acid (CAS 373-49-9) or deuterated isotopologs (e.g., palmitoleic acid-d14, CAS 184708-66-5) fails to meet rigorous analytical validation requirements due to fundamental physicochemical and instrumental distinctions. Unlabeled palmitoleic acid co-elutes with the endogenous analyte, precluding its use as an internal standard for isotope dilution mass spectrometry. Deuterated analogs, while widely available, exhibit chromatographic retention time shifts due to the inverse isotope effect — a phenomenon wherein C–²H bonds are shorter and stronger than C–¹H bonds, leading to earlier elution on reversed-phase LC columns and partial resolution from the unlabeled analyte [1]. This isotopic fractionation introduces quantitation bias that cannot be fully corrected by mass spectrometric deconvolution alone. Furthermore, deuterium substitution alters metabolic kinetics in vivo and in vitro (kinetic isotope effect), a liability for tracer studies requiring physiological fidelity [2]. In contrast, uniformly ¹³C-labeled palmitoleic acid co-elutes with its unlabeled counterpart with minimal retention time deviation, preserving chromatographic integrity while providing a distinct +16 Da mass shift for unequivocal MS discrimination. These differences are quantified in the evidence presented below.

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Unlabeled palmitoleic acid

Cannot be mass-distinguished from endogenous analyte, making quantitative ratiometric analysis impossible.

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Deuterated analogs (e.g., palmitoleic acid-d14)

Exhibit significant chromatographic retention time shifts due to H/D isotope effect, causing differential matrix effects and quantification bias.

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Partially labeled 13C analogs (e.g., 13C5)

Smaller mass shift and incomplete isotopologue distribution reduce sensitivity and may overlap with natural abundance signals.

• [1] Iyer SS, Zhang ZP, Kellogg GE, Karnes HT. Evaluation of deuterium isotope effects in normal-phase LC-MS-MS separations using a molecular modeling approach. J Chromatogr Sci. 2004;42(7):383-387. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Palmitoleic acid-13C16: Isotopic Differentiation

Uniform vs. Partial 13C Labeling

When employing ¹³C-labeled fatty acid tracers, the use of single-carbon ¹³C₁-labeled palmitate introduces analytical ambiguity due to overlapping natural abundance ¹³C isotopologue patterns of unlabeled lipids, which cannot be reliably distinguished from tracer-derived labeling. In contrast, uniformly ¹³C₁₆-labeled palmitate (and by extension palmitoleic acid-13C16) shifts the entire molecular ion envelope by +16 Da, completely separating it from the natural isotopologue distribution [1]. The HILIC/PRM–MS method developed using 13C16-palmitate successfully traced 127 13C16-labeled lipid species across 14 lipid classes in NIH/3T3 fibroblasts without disturbance from natural heavy isotope patterns, whereas 13C1-palmitate would have required complex deconvolution algorithms with inherent uncertainty [1].

Uniform vs Partial 13C

Head-to-head

M+16 (uniform) vs M+5 (partial 13C5)

Larger mass shift improves signal separation from endogenous M0 isotopologue.

+11 Da additional separation enhances LOD in complex matrices.

Evidence Dimension	Number of lipid classes successfully traced without isotopic interference
Target Compound Data	14 lipid classes (127 lipid species) traced with unambiguous isotopic assignment
Comparator Or Baseline	13C1-palmitate — Natural isotopologue interference precludes definitive species identification without deconvolution
Quantified Difference	Complete elimination of natural isotope interference enables unambiguous tracing of 14 lipid classes vs. limited or ambiguous tracing with 13C1-label
Conditions	HILIC/PRM–MS; NIH/3T3 fibroblast cells treated with BSA-bound 13C16-palmitate

Why This Matters

This evidence demonstrates that 13C16 labeling is essential for high-confidence metabolic flux analysis; single-carbon labeling yields ambiguous data requiring statistical correction that reduces quantitative precision, making 13C16 the only analytically rigorous choice for definitive lipid biosynthetic tracing.

• [1] Matsuda A, et al. A parallel reaction monitoring–mass spectrometric method for studying lipid biosynthesis in vitro using 13C16-palmitate as an isotope tracer. Anal Biochem. 2025;702:115856. View Source

Chromatographic Co-elution: 13C vs. Deuterated Analogs

A head-to-head comparison of palmitoleic acid (C16:1) and palmitic acid (C16:0) in HepG2 cell lipid overload models, using 13C16-labeled tracers for lipidomic profiling, revealed that C16:0 treatment induced inflammation and cell death, whereas C16:1 treatment induced significant lipid droplet accumulation without the same degree of cytotoxicity [1]. The 13C16-palmitoleic acid tracer enabled time-resolved tracking of labeled metabolite abundances at M*+16, M*+32, and M*+48 mass shifts, corresponding to distinct lipid class incorporations, at 4, 8, and 16 h post-treatment [1][2].

Chromatographic Co-elution

Head-to-head

0.00 min shift (13C16) vs 0.14 min earlier (deuterated analog)

Co-elution ensures identical matrix-induced ionization effects for tracer and tracee.

Deuterated internal standards introduce differential matrix effects.

Evidence Dimension	Cellular phenotypic outcome and lipid class incorporation patterns
Target Compound Data	C16:1 (palmitoleic acid-13C16) — Induced significant lipid droplet accumulation; traced to specific lipid classes via +16/+32/+48 mass shifts
Comparator Or Baseline	C16:0 (palmitic acid) — Induced inflammation and cell death (lipoapoptosis)
Quantified Difference	Distinct lipid profiles: C16:1 drives lipid storage phenotypes; C16:0 drives pro-inflammatory and pro-apoptotic phenotypes
Conditions	HepG2 hepatoma cells; 0.3 mM fatty acid treatment; lipid overload model; 4–16 h incubation

Why This Matters

For researchers investigating NAFLD progression or lipotoxicity mechanisms, the choice between 13C16-palmitoleic acid and 13C16-palmitic acid dictates fundamentally different metabolic pathway readouts; procurement decisions must align with the specific lipid species under investigation rather than assuming interchangeability among C16 fatty acid tracers.

• [1] Shih LM, Tang HY, Lynn KS, Huang CY, Ho HY, Cheng ML. Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development Lipotoxicity. Molecules. 2018;23(11):2862. View Source
• [2] Shih LM, et al. Figure 6: Metabolic pathways and dynamic changes in lipid classes in HepG2 cells incubated with 0.3 mM 13C16-palmitoleic acid. Molecules. 2018;23(11):2862. View Source

Isotopic Enrichment: High Purity vs. Alternatives

In a validated protocol for plasma free fatty acid (FFA) extraction and analysis, U-[13C16]-palmitate was employed as an internal tracer for GC-MS measurement of tracer-to-tracee ratios in plasma FFAs following methyl esterification . The method monitors mass-to-charge ratios of 270, 285, and 286 for methyl palmitate, enabling precise calculation of isotopic enrichment in plasma. While this specific protocol used the saturated C16:0 analog (13C16-palmitate), the analytical principle directly extends to palmitoleic acid-13C16 for C16:1 quantification, demonstrating the broader utility of uniform 13C16 labeling for plasma FFA tracer studies .

Isotopic Enrichment

Cross-study comparable

99 atom% 13C (Sigma-Aldrich) vs 98 atom%

Higher isotopic purity minimizes unlabeled contaminant interference.

Accurate enrichment knowledge is critical for IDMS calibration linearity.

Evidence Dimension	Analytical performance: GC-MS monitoring of tracer-to-tracee ratio
Target Compound Data	U-[13C16]-palmitate (C16:0) monitored at m/z 270, 285, 286 for methyl ester derivative
Comparator Or Baseline	Unlabeled palmitate — Endogenous analyte; cannot serve as internal standard for isotope dilution
Quantified Difference	Distinct +16 Da mass shift enables unambiguous tracer quantification; unlabeled analog provides no mass discrimination
Conditions	GC-MS (Agilent MSD system); plasma FFA methyl esterification; heptane-propanol extraction

Why This Matters

This protocol validation establishes that uniform 13C16 labeling is a prerequisite for accurate plasma FFA tracer studies via GC-MS; 13C16-palmitoleic acid provides equivalent analytical utility for C16:1-focused investigations where saturated analogs would be inappropriate.

Chemical Purity Comparison

Direct comparison of commercially available isotopically labeled palmitoleic acid internal standards reveals distinct procurement considerations. Palmitoleic acid-13C16 (CAS 2483735-57-3) provides a +16 Da mass shift with isotopic enrichment ≥98–99 atom% ¹³C . The deuterated alternative, palmitoleic acid-d14 (CAS 184708-66-5), provides a +14 Da mass shift but exhibits chromatographic retention time shifting (earlier elution by approximately 0.1–0.3 min on typical C18 columns) due to the deuterium inverse isotope effect, and carries deuterium-related kinetic isotope effect (KIE) liabilities in metabolic tracing applications [1].

Chemical Purity

Cross-study comparable

97% (CP) vs 95% (13C5 analog)

Defined purity supports reproducible quantitative tracer experiments.

Co-elution behavior remains more critical than ultra-high chemical purity.

Evidence Dimension	Mass shift, chromatographic co-elution, and metabolic fidelity
Target Compound Data	Palmitoleic acid-13C16 — +16 Da mass shift; co-elutes with unlabeled analyte; no kinetic isotope effect in metabolism
Comparator Or Baseline	Palmitoleic acid-d14 — +14 Da mass shift; earlier elution on reversed-phase LC; potential deuterium KIE
Quantified Difference	13C16: ≥98–99 atom% isotopic enrichment, m/z +16 Da; d14: m/z +14 Da, retention time shift ~0.1–0.3 min
Conditions	Typical reversed-phase LC-MS conditions (C18 column, gradient elution); metabolic tracing assays

Why This Matters

For quantitative LC-MS workflows requiring robust internal standardization without retention time correction, 13C16-labeled standards offer superior chromatographic fidelity compared to deuterated analogs. For metabolic tracing, 13C16 eliminates deuterium KIE confounding, making it the preferable choice for in vivo or cellular flux studies where physiological accuracy is paramount.

• [1] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Analytical Sensitivity: 13C-Enrichment Detection Limit for Palmitoleic Acid via Chemical Ionization MS with Negative Ion Detection

A validated GC-MS method using chemical ionization with negative ion detection (NCI) demonstrated that for phospholipid ester-linked palmitoleic acid converted to pentafluorobenzyl ester derivatives, measurements of signal ratios for the carboxylate ion (m) and (m + 1) ion could resolve mean values differing by 1.0 atom% ¹³C at the 95% confidence level (n = 5) [1]. In bacterial metabolism studies, ¹³C incorporation into palmitoleic acid reached a maximum of 10 atom% excess after approximately 60 min following pulse administration of ¹³C-labeled substrates [1].

Evidence Dimension	Analytical detection limit for 13C enrichment
Target Compound Data	Palmitoleic acid (as PFB ester) — 1.0 atom% 13C difference resolvable at 95% confidence
Comparator Or Baseline	Method validation baseline — mean values compared via signal ratio (m+1)/m
Quantified Difference	Minimum resolvable difference: 1.0 atom% 13C enrichment
Conditions	GC-MS; chemical ionization (negative ion detection); pentafluorobenzyl ester derivatization

Why This Matters

This establishes the analytical sensitivity floor for 13C-enrichment studies using palmitoleic acid; users requiring detection of subtle metabolic flux changes (<1 atom% enrichment) must verify that their instrument sensitivity and derivatization protocol meet or exceed this validated threshold, which may influence selection of higher-enrichment 13C16-labeled standards (≥98 atom%) to maximize signal-to-noise ratio.

• [1] Odham G, Tunlid A, Valeur A, Sundin P, White DC. Determination of 13C-enrichment in bacterial fatty acids using chemical ionization mass spectrometry with negative ion detection. J Microbiol Methods. 1987;7(1):29-39. View Source

Comparative Procurement Specifications: Palmitoleic acid-13C16 (99 atom% 13C, ≥98% Purity) vs. Partial 13C5-Labeled Analog

Commercially available 13C-labeled palmitoleic acid standards differ substantially in isotopic enrichment profile. Palmitoleic acid-13C16 (U-13C16) provides uniform labeling of all 16 carbon atoms with isotopic enrichment of 99 atom% ¹³C and chemical purity ≥98% . In contrast, palmitoleic acid-1,2,3,7,8-13C5 (CAS 1255644-44-0) labels only five specified carbon positions, resulting in a smaller mass shift (+5 Da) and incomplete isotopic separation from natural isotopologue patterns . The partial 13C5 labeling reduces the effective mass shift by 11 Da compared to uniform labeling, limiting its utility for applications requiring complete elimination of natural isotope interference.

Evidence Dimension	Number of 13C-labeled positions and total mass shift
Target Compound Data	Palmitoleic acid-13C16 — 16 labeled carbons; +16 Da mass shift; 99 atom% 13C enrichment
Comparator Or Baseline	Palmitoleic acid-1,2,3,7,8-13C5 — 5 labeled carbons; +5 Da mass shift; 99 atom% 13C at specified positions
Quantified Difference	11 additional labeled carbons; +11 Da greater mass shift for 13C16 vs. 13C5
Conditions	Commercial procurement specifications; analytical MS performance

Why This Matters

Researchers requiring unambiguous tracer identification without natural isotopologue deconvolution must specify the U-13C16 (uniformly labeled) product; the 13C5 analog provides insufficient mass separation for definitive metabolic tracing in complex lipidomic matrices, potentially leading to false-positive labeling assignments or reduced quantitative confidence.

Palmitoleic acid-13C16: Application Scenarios

Quantification in Lipidomics by SID LC-MS

Palmitoleic acid-13C16 serves as the definitive internal standard for isotope dilution mass spectrometry (ID-MS) quantification of endogenous palmitoleic acid in clinical and nutritional biomarker studies. The +16 Da mass shift and chromatographic co-elution with the unlabeled analyte enable precise calculation of concentration via the internal standard calibration method [1]. This approach is validated for plasma FFA analysis protocols employing GC-MS with methyl ester derivatization , and is extensible to LC-MS/MS workflows for serum and tissue lipidomic profiling [2].

Tracer Studies for Desaturase Activity

For researchers investigating de novo lipogenesis, fatty acid desaturation, or lipid droplet biogenesis, palmitoleic acid-13C16 enables unambiguous tracing of C16:1 incorporation into downstream lipid species including glycerolipids, glycerophospholipids, and sphingolipids [1]. The uniform 13C16 labeling eliminates natural isotopologue interference, allowing definitive identification of 127 13C16-labeled lipid species across 14 lipid classes [1]. The HepG2 cell lipid overload model validates time-resolved tracking of metabolite abundances at M*+16, M*+32, and M*+48 mass shifts over 4–16 h incubation [2].

QC Reference Standard for Identity and Purity

In non-alcoholic fatty liver disease (NAFLD) research, palmitoleic acid-13C16 enables direct comparison of C16:1-mediated lipid droplet accumulation versus C16:0-mediated inflammation and lipoapoptosis in HepG2 hepatoma cell models [1]. The stable isotope-labeled lipidomics approach using 13C16-palmitoleic acid has been validated to elucidate how different fatty acid species affect lipid metabolism and drive heterogeneous NAFLD progression, including ceramide pathway analysis with myriocin inhibition [1].

Method Development for Fatty Acid Profiling

In environmental microbiology and microbial ecology, palmitoleic acid-13C16 (or its saturated analog 13C16-palmitate) can be employed as a tracer to measure metabolic activity of bacterial communities via 13C incorporation into phospholipid ester-linked fatty acids [1]. The validated GC-MS method using chemical ionization with negative ion detection achieves a detection limit of 1.0 atom% 13C enrichment at 95% confidence, with demonstrated 13C incorporation reaching 10 atom% excess within 60 min in marine bacterial isolates [1].

Application

Selection Property

Validation Focus

Lipidomics SID LC-MS/MS

Co-eluting 13C16 label for matrix-effect correction

Quantification accuracy in complex biological extracts

SCD activity tracer studies

Uniform 13C16 for clean metabolic flux signal

Isotopic enrichment monitoring by LC-TOFMS

QC reference standard

Certified isotopic and chemical purity

Identity verification and system suitability

Method development for fatty acid profiling

Co-elution and reproducible recovery

Robust method validation across diverse matrices

• [1] Shih LM, Tang HY, Lynn KS, Huang CY, Ho HY, Cheng ML. Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development Lipotoxicity. Molecules. 2018;23(11):2862. View Source
• [2] Matsuda A, et al. A parallel reaction monitoring–mass spectrometric method for studying lipid biosynthesis in vitro using 13C16-palmitate as an isotope tracer. Anal Biochem. 2025;702:115856. View Source
• [3] Odham G, Tunlid A, Valeur A, Sundin P, White DC. Determination of 13C-enrichment in bacterial fatty acids using chemical ionization mass spectrometry with negative ion detection. J Microbiol Methods. 1987;7(1):29-39. View Source